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Compound of Interest

O-Desmethyl Mycophenolic Acid
Compound Name:
Methyl Ester

Cat. No.: B583515

For Laboratory Research Use Only. Not for diagnostic or therapeutic use.

Introduction

O-Desmethyl Mycophenolic Acid Methyl Ester is a derivative of Mycophenolic Acid (MPA), a
potent, reversible, non-competitive inhibitor of inosine-5'-monophosphate dehydrogenase
(IMPDH).[1][2] MPA is widely used as an immunosuppressant to prevent rejection following
organ transplantation and to treat autoimmune diseases.[1][3] O-Desmethyl Mycophenolic
Acid Methyl Ester serves as a key intermediate in the chemical synthesis of Mycophenolic
Acid and its analogues.[4][5] It is also characterized as a protected metabolite of MPA.[6] In the
context of laboratory research, this compound can be a valuable tool for a variety of
applications, from serving as an analytical standard to its use in structure-activity relationship
(SAR) studies for the development of novel IMPDH inhibitors.

Physicochemical Data and Properties

A clear understanding of the physicochemical properties of O-Desmethyl Mycophenolic Acid
Methyl Ester is crucial for its proper handling, storage, and use in experimental settings.
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Property Value Reference
CAS Number 33431-38-8 [71[8][9][10]
Molecular Formula C17H2006 [61[71[8]
Molecular Weight 320.34 g/mol [61[71[8]

Methyl (4E)-6-(1,3-dihydro-4,6-

dihydroxy-7-methyl-3-0x0-5-
Synonyms ) [7]

isobenzofuranyl)-4-methyl-4-

hexenoate

Form Crystalline solid [11]

Soluble in DMF (10 mg/ml),
Solubility DMSO (10 mg/ml), and [11]
Ethanol (3 mg/ml)

Mechanism of Action of the Parent Compound
(Mycophenolic Acid)

O-Desmethyl Mycophenolic Acid Methyl Ester is a derivative of Mycophenolic Acid. To
understand its potential biological relevance, it is essential to consider the well-established
mechanism of MPA. MPA selectively inhibits the de novo pathway of guanosine nucleotide
synthesis by targeting inosine monophosphate dehydrogenase (IMPDH).[12][13] This enzyme
catalyzes the conversion of inosine monophosphate (IMP) to xanthosine monophosphate
(XMP), a critical step in the production of guanosine triphosphate (GTP) and deoxyguanosine
triphosphate (dGTP).[14] T and B lymphocytes are particularly dependent on this de novo
pathway for their proliferation, making them highly susceptible to the cytostatic effects of MPA.
[1][13] By depleting the pool of guanosine nucleotides, MPA effectively suppresses the immune
response.[15]
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De Novo Purine Synthesis
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Preparation

Prepare Compound Stock
(O-Desmethyl Mycophenolic Acid Methyl Ester in DMSO)

Y
Perform Serial Dilutions
in Assay Buffer

Assay Execution

Y
[Add Buffer, Compound, and IMPDH Enzymi

to 96-well plate

A4

Pre-incubate

Add Substrate (IMP NAD™)
to initiate reaction

Measure Absorbance at 340 nm
(NADH production)

Data Analysis
Y

[Calculate Reaction Velocmes]

Normalize Data and Plot
% Inhibition vs. [Compound]

[ Determine ICso Value ]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b583515?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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